Cas no 2171199-35-0 ((4R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171199-35-0
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6084678
• PubChem ID: 165531890
• Update Time: 2025-10-29

(4R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• (4R)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171199-35-0
• EN300-1574816

• Inchi： 1S/C24H26N2O5S/c1-2-15(11-22(27)26-14-32-13-21(26)23(28)29)25-24(30)31-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,25,30)(H,28,29)/t15-,21+/m1/s1
• InChI Key： YVWUTFMCROZHQK-VFNWGFHPSA-N
• SMILES： S1CN(C(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid

Compound CAS No 2171199-35-0: (4R)-3-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid

The compound CAS No 2171199-35-0, known as (4R)-3-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid, is a highly specialized molecule with significant potential in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives, which have garnered considerable attention due to their diverse biological activities and applications in drug design.

Thiazolidines are five-membered heterocycles containing sulfur and nitrogen atoms, known for their stability and versatility in chemical modifications. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound adds a layer of complexity and functionality, making it a valuable intermediate in peptide synthesis and other advanced chemical transformations. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), where it plays a critical role in controlling the reactivity of amino groups during the synthesis process.

Recent studies have highlighted the importance of thiazolidine derivatives in the development of novel antibiotics, particularly against multidrug-resistant bacterial strains. The unique structure of this compound, featuring both thiazolidine and Fmoc functionalities, positions it as a promising candidate for exploring new therapeutic strategies. Researchers have demonstrated that such compounds can exhibit potent antibacterial activity while maintaining low toxicity levels, making them attractive for further preclinical evaluation.

The synthesis of CAS No 2171199-35-0 involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the thiazolidine ring through cyclization reactions and the subsequent introduction of the Fmoc group via nucleophilic substitution or coupling reactions. The stereochemistry at the (4R) and (3R) positions is critical for ensuring the desired biological activity, underscoring the importance of enantioselective synthesis techniques in this context.

In terms of applications, this compound serves as a versatile building block for constructing more complex molecules with enhanced bioavailability and efficacy. Its use in medicinal chemistry has been documented in several recent publications, where it has been employed to design analogs with improved pharmacokinetic profiles. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in bacterial cell wall synthesis, showcasing its potential in antibacterial drug discovery.

From an analytical standpoint, the characterization of CAS No 2171199-35-0 relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These methods enable precise determination of its molecular structure and stereochemistry, ensuring its quality and consistency for downstream applications. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and interaction patterns with biological targets.

Looking ahead, the continued exploration of thiazolidine derivatives like CAS No 2171199-35-0 holds great promise for advancing drug discovery efforts. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, scientists can unlock new possibilities for developing innovative therapeutic agents that address unmet medical needs.